Cas no 1346708-11-9 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((4-(trifluoromethyl)benzyl)oxy)pyridine)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((4-(trifluoromethyl)benzyl)oxy)pyridine
• CAS No: 1346708-11-9
• MF: C₁₉H₂₁BF₃NO₃
• MW: 379.181155920029
• MDL: MFCD19688764
• CID: 1034451
• PubChem ID: 71302196
• Update Time: 2025-04-20

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((4-(trifluoromethyl)benzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-((4-(trifluoromethyl)benzyl)oxy)pyridine
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-[[4-(trifluoromethyl)phenyl]methoxy]pyridine
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-{[4-(trifluoromethyl)phenyl]methoxy}pyridine
• 1346708-11-9
• DB-241393
• DTXSID80744556
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-((4-(trifluoromethyl)benzyl)oxy)pyridine

• MDL： MFCD19688764
• Inchi： 1S/C19H21BF3NO3/c1-17(2)18(3,4)27-20(26-17)15-9-10-24-16(11-15)25-12-13-5-7-14(8-6-13)19(21,22)23/h5-11H,12H2,1-4H3
• InChI Key： GCHGMZBKSCALLK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)COC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1)(F)F

Computed Properties

• Exact Mass: 379.1566582g/mol
• Monoisotopic Mass: 379.1566582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų